Cas no 1131594-29-0 (Methyl 3-bromo-4-butoxybenzoate)

• Product Name: Methyl 3-bromo-4-butoxybenzoate
• CAS No: 1131594-29-0
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• MDL: MFCD11113006
• CID: 1030469
• PubChem ID: 45072119
• Update Time: 2025-11-02

Methyl 3-bromo-4-butoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-butoxybenzoate
• AKOS015843213
• CS-0152090
• Methyl3-bromo-4-butoxybenzoate
• DTXSID20662386
• SCHEMBL10269561
• 1131594-29-0
• BS-14638
• DB-370804
• D82666

• MDL： MFCD11113006
• Inchi： 1S/C12H15BrO3/c1-3-4-7-16-11-6-5-9(8-10(11)13)12(14)15-2/h5-6,8H,3-4,7H2,1-2H3
• InChI Key： KIRZMPZMKKYMBE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C=CC=1OCCCC

Computed Properties

• Exact Mass: 286.02046g/mol
• Monoisotopic Mass: 286.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.5Ų

Additional information on Methyl 3-bromo-4-butoxybenzoate

Methyl 3-bromo-4-butoxybenzoate (CAS No. 1131594-29-0): Properties, Applications, and Market Insights

Methyl 3-bromo-4-butoxybenzoate (CAS No. 1131594-29-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This ester derivative, characterized by its bromine and butoxy functional groups, exhibits unique chemical properties that make it valuable for various synthetic applications. In this comprehensive overview, we delve into its molecular structure, synthesis methods, industrial uses, and emerging trends in research.

The molecular formula of Methyl 3-bromo-4-butoxybenzoate is C12H15BrO3, with a molecular weight of 287.15 g/mol. Its structure features a benzoate core substituted with a bromine atom at the 3-position and a butoxy group at the 4-position, esterified with a methyl group. This arrangement imparts distinct reactivity, making it a versatile intermediate in organic synthesis. Researchers often explore its potential in cross-coupling reactions, which are pivotal in constructing complex molecules for drug discovery.

One of the most searched questions about Methyl 3-bromo-4-butoxybenzoate is its role in pharmaceutical intermediates. Recent studies highlight its utility in synthesizing bioactive compounds, particularly those targeting inflammation and metabolic disorders. For instance, its bromine substituent facilitates palladium-catalyzed reactions, a hot topic in medicinal chemistry due to the growing demand for precision therapeutics. This aligns with the industry’s shift toward green chemistry, where efficient halogenated intermediates like this compound reduce waste and improve yields.

In agrochemical applications, Methyl 3-bromo-4-butoxybenzoate serves as a precursor for herbicides and fungicides. Its lipophilic nature, enhanced by the butoxy chain, improves the bioavailability of active ingredients—a key concern for farmers seeking sustainable crop protection solutions. With the global push for eco-friendly pesticides, this compound’s potential to degrade into non-toxic metabolites is under scrutiny, addressing another frequent search query about environmental impact.

The synthesis of Methyl 3-bromo-4-butoxybenzoate typically involves the esterification of 3-bromo-4-butoxybenzoic acid with methanol, using catalysts like sulfuric acid or thionyl chloride. Optimizing this process for high purity (>98%) is a common challenge discussed in forums, as impurities can affect downstream reactions. Advanced techniques such as flow chemistry are now being explored to enhance scalability—a trending topic in chemical manufacturing.

Market analysts note rising demand for Methyl 3-bromo-4-butoxybenzoate in Asia-Pacific regions, driven by expanding pharmaceutical R&D and agrochemical production. Suppliers emphasize custom synthesis services to meet diverse research needs, another frequently searched term. Regulatory compliance, particularly regarding REACH and FDA guidelines, remains a critical consideration for buyers, reflecting broader industry concerns about safety and traceability.

From a research perspective, innovations in catalysis and solvent-free reactions are unlocking new applications for this compound. For example, its use in metal-organic frameworks (MOFs)—a trending area in materials science—demonstrates its versatility beyond traditional chemistry. Such interdisciplinary applications resonate with searches for cutting-edge chemical innovations.

In summary, Methyl 3-bromo-4-butoxybenzoate (CAS No. 1131594-29-0) is a multifaceted compound bridging gaps between academia and industry. Its relevance to drug development, sustainable agriculture, and advanced materials ensures continued interest, while evolving synthesis methods address efficiency and environmental concerns. As research progresses, this compound is poised to play a pivotal role in addressing global challenges through chemistry.